Cas no 130193-89-4 (benzyl (3R)-oxolane-3-carboxylate)
benzyl (3R)-oxolane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl (R)-tetrahydrofuran-3-carboxylate
- starbld0001383
- 3-Furancarboxylic acid, tetrahydro-, phenylmethyl ester, (R)- (9CI)
- benzyl (3R)-oxolane-3-carboxylate
-
- Inchi: 1S/C12H14O3/c13-12(11-6-7-14-9-11)15-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2/t11-/m1/s1
- InChI Key: AESYHJVBIDLNFH-LLVKDONJSA-N
- SMILES: O1CC[C@@H](C(=O)OCC2C=CC=CC=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 209
- XLogP3: 1.6
- Topological Polar Surface Area: 35.5
benzyl (3R)-oxolane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA200012-1G |
benzyl (3R)-oxolane-3-carboxylate |
130193-89-4 | 95% | 1g |
¥ 2,237.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA200012-5G |
benzyl (3R)-oxolane-3-carboxylate |
130193-89-4 | 95% | 5g |
¥ 6,718.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA200012-100mg |
benzyl (3R)-oxolane-3-carboxylate |
130193-89-4 | 95% | 100mg |
¥672.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA200012-250mg |
benzyl (3R)-oxolane-3-carboxylate |
130193-89-4 | 95% | 250mg |
¥897.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA200012-500mg |
benzyl (3R)-oxolane-3-carboxylate |
130193-89-4 | 95% | 500mg |
¥1491.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA200012-1g |
benzyl (3R)-oxolane-3-carboxylate |
130193-89-4 | 95% | 1g |
¥2237.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA200012-5g |
benzyl (3R)-oxolane-3-carboxylate |
130193-89-4 | 95% | 5g |
¥6719.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566019-1g |
Benzyl (R)-tetrahydrofuran-3-carboxylate |
130193-89-4 | 98% | 1g |
¥5592.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566019-5g |
Benzyl (R)-tetrahydrofuran-3-carboxylate |
130193-89-4 | 98% | 5g |
¥13436.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA200012-100.0mg |
benzyl (3R)-oxolane-3-carboxylate |
130193-89-4 | 95% | 100.0mg |
¥672.0000 | 2025-04-12 |
benzyl (3R)-oxolane-3-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on benzyl (3R)-oxolane-3-carboxylate
Benzyl (3R)-Oxolane-3-Carboxylate: A Comprehensive Overview
Benzyl (3R)-oxolane-3-carboxylate, identified by the CAS number 130193-89-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure and potential applications in drug delivery systems and bioactive molecule synthesis. The benzyl group attached to the oxolane ring introduces aromaticity, while the carboxylate functionality provides versatility in chemical reactivity and functionalization.
The oxolane ring, also known as a tetrahydrofuran ring, is a five-membered cyclic ether. In the case of benzyl (3R)-oxolane-3-carboxylate, the carboxylic acid group is present at the 3-position of the oxolane ring, with an R configuration. This stereochemistry plays a crucial role in determining the compound's physical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacokinetic profiles and minimizing adverse effects.
One of the most promising applications of benzyl (3R)-oxolane-3-carboxylate lies in its use as a precursor for synthesizing bioactive molecules. Researchers have employed this compound in the construction of complex natural product analogs, leveraging its carboxylate group for various coupling reactions. For instance, esterification reactions with alcohols or amines can yield derivatives with enhanced solubility or improved bioavailability.
In addition to its role as a building block, benzyl (3R)-oxolane-3-carboxylate has been investigated for its potential as a drug delivery vehicle. The oxolane ring's ability to form inclusion complexes with hydrophobic drugs has been exploited to enhance drug stability and controlled release. Recent advancements in nanotechnology have further expanded this application, with researchers exploring the use of this compound in polymeric nanoparticles for targeted drug delivery.
The synthesis of benzyl (3R)-oxolane-3-carboxylate typically involves multi-step processes that emphasize stereocontrol. One common approach involves the oxidation of a suitable alcohol precursor followed by esterification with benzyl alcohol. The stereochemistry at the 3-position is often controlled through asymmetric induction techniques, such as using chiral catalysts or chiral auxiliaries. These methods ensure high enantiomeric excess, which is critical for applications requiring high purity and specific stereochemical properties.
From an analytical standpoint, benzyl (3R)-oxolane-3-carboxylate can be characterized using a variety of techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the compound's structure and stereochemistry. High-resolution mass spectrometry (HRMS) provides precise molecular weight confirmation, while X-ray crystallography can elucidate its three-dimensional structure. These analytical tools are essential for confirming the compound's identity and ensuring its quality for downstream applications.
Recent research has also focused on the environmental impact and biodegradation of benzyl (3R)-oxolane-3-carboxylate. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through hydrolytic pathways, ultimately yielding innocuous byproducts such as carbon dioxide and water. This biodegradability makes it an attractive candidate for use in eco-friendly chemical processes and sustainable drug delivery systems.
In conclusion, benzyl (3R)-oxolane-3-carboxylate is a versatile compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool for developing innovative solutions in drug discovery and delivery systems. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.
130193-89-4 (benzyl (3R)-oxolane-3-carboxylate) Related Products
- 476437-50-0(1,1,3-PROPANETRICARBOXYLIC ACID, 3-METHYL 1,1-BIS(PHENYLMETHYL) ESTER)
- 191348-02-4(2(3H)-FURANONE, DIHYDRO-3-[(PHENYLMETHOXY)METHYL]-, (R)-)
- 41478-45-9(Diethyl 2-(2-(benzyloxy)ethyl)malonate)
- 1445651-64-8(benzyl oxolane-3-carboxylate)
- 476437-54-4(1,1,4-BUTANETRICARBOXYLIC ACID, 4-ETHYL 1,1-BIS(PHENYLMETHYL) ESTER)
- 119592-85-7(Propanedioic acid, propyl-, bis(phenylmethyl) ester)
- 851795-80-7(PENTANOIC ACID, 2-(HYDROXYMETHYL)-, PHENYLMETHYL ESTER)
- 82258-55-7(PROPANEDIOIC ACID, [3-(PHENYLMETHOXY)PROPYL]-, DIETHYL ESTER)
- 91682-30-3(PROPANEDIOIC ACID, (2-METHYLPROPYL)-, MONO(PHENYLMETHYL) ESTER)
- 130193-90-7(benzyl (3S)-oxolane-3-carboxylate)